2-methyl-2-(5-nitro-1H-indol-2-yl)propan-1-amine

• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol
• IUPAC Name: 2-methyl-2-(5-nitro-1H-indol-2-yl)propan-1-amine
• InChI: InChI=1S/C12H15N3O2/c1-12(2,7-13)11-6-8-5-9(15(16)17)3-4-10(8)14-11/h3-6,14H,7,13H2,1-2H3
• InChI Key: LWZFGJCOILRCEA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN)C1=CC2=C(N1)C=CC(=C2)[N+](=O)[O-]

Description

2-methyl-2-(5-nitro-1H-indol-2-yl)propan-1-amine is a useful research compound. Its molecular formula is C12H15N3O2 and its molecular weight is 233.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methyl-2-(5-nitro-1H-indol-2-yl)propanamide (200 mg, 0.81 mmol) was suspended in THF (5 ml) and cooled to 0° C. Borane-THF complex solution (1.0 M, 2.4 mL, 2.4 mmol) was added slowly and the mixture was allowed to stir overnight at room temperature. The mixture was cooled to 0° C. and carefully acidified with 3 N HCl. THF was evaporated off, water was added and the mixture was washed with ethylacetate. The aqueous layer was made alkaline with 50% NaOH and the mixture was extracted with ethylacetate. The combined organic layers were dried over magnesium sulfate, filtered and evaporated to give 2-methyl-2-(5-nitro-1H-indol-2-yl)propan-1-amine (82 mg, 43%).